Cas no 125362-06-3 (Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI))
125362-06-3 structure
Product Name:Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)
CAS No:125362-06-3
MF:C10H13FN6O2
MW:268.247624158859
CID:212337
PubChem ID:451616
Update Time:2025-04-19
Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)
- (2R,3S,4S,5R)-5-(aminomethyl)-2-(6-aminopurin-9-yl)-4-fluorooxolan-3-ol
- 125362-06-3
- Adenosine, 5'-amino-3',5'-dideoxy-3'-fluoro-
- (2R,3S,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(aminomethyl)-4-fluorooxolan-3-ol
- DTXSID90154743
- (2R,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(aminomethyl)-4-fluorotetrahydrofuran-3-ol
- 5'-Amino-3'-fluoro-3'-deoxyadenosine
- (2R,3S,4S,5R)-5-(aminomethyl)-2-(6-aminopurin-9-yl)-4-fluoro-tetrahydrofuran-3-ol
- 3',5'-Dideoxy-5'-amino-3'-fluoroadenosine
- 5'-NH2-3'-F-3'-dA
-
- Inchi: 1S/C10H13FN6O2/c11-5-4(1-12)19-10(7(5)18)17-3-16-6-8(13)14-2-15-9(6)17/h2-5,7,10,18H,1,12H2,(H2,13,14,15)/t4-,5-,7-,10-/m1/s1
- InChI Key: JAVBHBHAMQYQAN-QYYRPYCUSA-N
- SMILES: F[C@@H]1[C@@H](CN)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 268.10859
- Monoisotopic Mass: 268.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 2.01
- Boiling Point: 601.9°Cat760mmHg
- Flash Point: 317.8°C
- Refractive Index: 1.859
- PSA: 125.1
Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
125362-06-3 (Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)) Related Products
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